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Compound of Interest

Compound Name: Gpx4-IN-3

Cat. No.: B8201784

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the in vitro
use of Gpx4-IN-3, a potent and selective inhibitor of Glutathione Peroxidase 4 (GPX4). By
inhibiting GPX4, Gpx4-IN-3 effectively induces ferroptosis, a form of iron-dependent
programmed cell death characterized by the accumulation of lipid peroxides. These protocols
are intended to guide researchers in utilizing Gpx4-IN-3 as a tool to study ferroptosis and to
explore its therapeutic potential in relevant disease models.

Introduction to Gpx4-IN-3

Gpx4-IN-3 is a small molecule inhibitor that directly targets GPX4, a crucial enzyme in the
cellular antioxidant defense system. GPX4 plays a vital role in detoxifying lipid hydroperoxides,
thereby protecting cells from the damaging effects of lipid peroxidation.[1] Inhibition of GPX4 by
Gpx4-IN-3 leads to an accumulation of lipid reactive oxygen species (ROS), ultimately
triggering ferroptotic cell death.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of Gpx4-IN-3 in various cancer cell lines.

Table 1: Gpx4-IN-3 Inhibition of GPX4
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Compound Concentration Percent Inhibition of GPX4

Gpx4-IN-3 1 puM 71.7%

Table 2: Gpx4-IN-3 IC50 Values in Cancer Cell Lines

Cell Line Cancer Type IC50 (pM)
471 Breast Cancer 0.78
MCF-7 Breast Cancer 6.9
HT1080 Fibrosarcoma 0.15
HT1080 (with Ferrostatin-1) Fibrosarcoma 473

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Gpx4-IN-3 and a general workflow
for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8201784#gpx4-in-3-in-vitro-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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